molecular formula C9H10Cl4N2O B1191839 RO5212054

RO5212054

Cat. No. B1191839
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

RO5212054, also known as RG7256 or PLX3603, is a n orally available BRAF V600E kinase inhibitor with potential antineoplastic activity. BRAF(V600E) kinase inhibitor RO5212054 selectively binds to the ATP-binding site of BRAF(V600E) kinase and inhibits its activity, which may result in an inhibition of an over-activated MAPK signaling pathway downstream in BRAF(V600E) kinase-expressing tumor cells and a reduction in tumor cell proliferation. The valine to glutamic acid substitution at residue 600 accounts for about 90% of BRAF gene mutations;  the oncogenic product, BRAF(V600E) kinase, exhibits a markedly elevated activity that over-activates the MAPK signaling pathway.

Scientific Research Applications

Antitumor Properties in Non-Small Cell Lung Cancer

  • Study Context : Investigating the antitumor effects of resibufogenin in non-small cell lung cancer (NSCLC).
  • Key Findings : Resibufogenin showed dose-dependent reduction in cell viability and invasion in NSCLC cells, suggesting potential as an antitumor agent. The mechanism involves caspase-1-dependent pyroptosis through ROS-mediated NF-κB suppression (Yin et al., 2020).

Role in Autoimmune Conditions

  • Study Context : Exploring the role of the 52,000 MW Ro/SS‐A (Ro52) protein, associated with autoimmune conditions like Sjögren's syndrome and systemic lupus erythematosus.
  • Key Findings : Ro52, an interferon-γ inducible protein, is involved in the regulation of pro-inflammatory cytokines and may have implications in autoimmune pathogenesis (Rhodes et al., 2002).

Immunobiology in Autoimmunity

  • Study Context : Reviewing the immunobiological aspects of Ro52 in autoimmune diseases.
  • Key Findings : Ro52, a part of the TRIM protein family, has a significant role in immune responses and autoimmune pathogenesis. Its ubiquitination activities and expression in the immune system are critical in the context of autoimmune inflammation (Oke & Wahren-Herlenius, 2012).

properties

Product Name

RO5212054

Molecular Formula

C9H10Cl4N2O

Appearance

Solid powder

synonyms

RO5212054;  RO-5212054;  RO 5212054;  RG7256;  RG 7256;  RG-7256;  PLX3603;  PLX-3603;  PLX 3603.; NONE

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.